![molecular formula C15H14O2 B1331222 3-[(4-Methylbenzyl)oxy]benzaldehyde CAS No. 40359-58-8](/img/structure/B1331222.png)
3-[(4-Methylbenzyl)oxy]benzaldehyde
Overview
Description
3-[(4-Methylbenzyl)oxy]benzaldehyde, also known as 3-MBBA, is an organic compound used in a variety of scientific research applications. It is an aldehyde, which is a type of organic compound that consists of a carbonyl group with two hydrogen atoms and an R group attached to the carbonyl carbon. 3-MBBA is also an aromatic compound, meaning it has a ring structure with alternating single and double bonds that are stabilized by delocalized electrons. The aromaticity of this compound gives it unique chemical properties that make it an attractive choice for research applications.
Scientific Research Applications
Catalytic Reactions and Chemical Synthesis
Studies have explored the role of various benzaldehydes, including derivatives like 3-[(4-Methylbenzyl)oxy]benzaldehyde, in catalytic reactions and chemical synthesis. For instance, research has delved into the hydrogenation and hydrogenolysis of isophthaldehyde, a related compound, using catalysts like Ni/SiO2, which offers insights into the interaction of carbonyl substituents with catalysts and the generation of products via a concerted hydrogen attack on carbonyl groups (Keane, 2010). Additionally, the stereoselective synthesis of aminodiols from carene-based ligands, which are then used as chiral catalysts in the addition of diethylzinc to benzaldehydes, shows the potential of such compounds in enantioselective reactions (Szakonyi, Csillag & Fülöp, 2011).
Biofuel Production
Significant research has also been conducted in the field of biofuel production, particularly in synthesizing high-density aviation fuels. A study details a two-step process using methyl benzaldehydes (which can be derived from compounds like this compound) and cyclohexanone, derived from lignocellulose, for producing high-density jet fuel range alkanes (Xu et al., 2018).
Material Science and Nanotechnology
In material science, research on electrospun poly(lactic acid) nonwovens embedded with precursors for benzaldehyde has been reported. This study presents a method for the triggered release of benzaldehyde from active nonwovens, demonstrating potential applications in areas like food preservation (Jash, Paliyath & Lim, 2018). Additionally, the use of supported gold nanoparticles as reusable catalysts in oxidation reactions of alkanes and alcohols, including methylbenzyl alcohol, highlights the potential of these catalysts in industrial applications (Martins et al., 2017).
Pharmaceutical and Medical Research
In the pharmaceutical field, the synthesis of novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives, including compoundssynthesized using 4-(4-methylbenzoxy)benzaldehyde, has been studied for their antioxidant activities. These activities were compared with standard antioxidants, providing insights into potential pharmaceutical applications (Yüksek et al., 2015).
Environmental Chemistry
Research in environmental chemistry includes the study of natural attenuation of xylenes under simulated marine conditions, where intermediates like 4-methylbenzyl alcohol, potentially derived from benzaldehyde compounds, are identified. This study provides insights into the natural attenuation of chemicals in marine environments and highlights the transformation pathways of xylenes (Duan et al., 2019).
Mechanism of Action
Mode of Action
It is known that compounds with similar structures can undergo reactions at the benzylic position . These reactions can include free radical bromination, nucleophilic substitution, and oxidation .
Biochemical Pathways
It is known that compounds with similar structures can undergo reactions at the benzylic position , which could potentially affect various biochemical pathways.
Action Environment
It is known that the compound should be stored in an inert atmosphere at 2-8°c .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and if on skin (or hair): Taking off immediately all contaminated clothing and washing before reuse .
Properties
IUPAC Name |
3-[(4-methylphenyl)methoxy]benzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O2/c1-12-5-7-13(8-6-12)11-17-15-4-2-3-14(9-15)10-16/h2-10H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RALZJSWDPJNFQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)COC2=CC=CC(=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70351218 | |
Record name | 3-[(4-methylbenzyl)oxy]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70351218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
40359-58-8 | |
Record name | 3-[(4-methylbenzyl)oxy]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70351218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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